Cas no 2089378-21-0 (Ethyl 3-chloro-6-methylpyrazine-2-carboxylate)

• Product Name: Ethyl 3-chloro-6-methylpyrazine-2-carboxylate
• CAS No: 2089378-21-0
• MF: C₈H₉ClN₂O₂
• MW: 200.622260808945
• CID: 4823431
• Update Time: 2025-10-22

Ethyl 3-chloro-6-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-chloro-6-methylpyrazine-2-carboxylate

• Inchi： 1S/C8H9ClN2O2/c1-3-13-8(12)6-7(9)10-4-5(2)11-6/h4H,3H2,1-2H3
• InChI Key： QBTCUWKNXCCLPU-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)OCC)=NC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 1.7
• Topological Polar Surface Area: 52.1

Additional information on Ethyl 3-chloro-6-methylpyrazine-2-carboxylate

Ethyl 3-chloro-6-methylpyrazine-2-carboxylate (CAS No. 2089378-21-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 3-chloro-6-methylpyrazine-2-carboxylate (CAS No. 2089378-21-0) is a highly valuable chemical compound that has garnered significant attention in the pharmaceutical and chemical research sectors. This compound, characterized by its pyrazine core structure, serves as a crucial intermediate in the synthesis of various bioactive molecules. The presence of both chloro and methyl substituents on the pyrazine ring enhances its reactivity, making it an indispensable building block for medicinal chemists.

The< strong>Ethyl 3-chloro-6-methylpyrazine-2-carboxylate molecule exhibits a unique set of properties that make it particularly useful in drug development. The chloro group at the 3-position and the methyl group at the 6-position introduce specific electronic and steric effects, which can be leveraged to fine-tune the pharmacological properties of the final drug candidates. This flexibility has led to its widespread use in the synthesis of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on developing new treatments for neurological disorders, including Alzheimer's disease and Parkinson's disease. Pyrazine derivatives have shown promise in this area due to their ability to interact with specific biological targets. The< strong>Ethyl 3-chloro-6-methylpyrazine-2-carboxylate compound has been extensively studied for its potential role in modulating neurotransmitter activity. For instance, researchers have explored its derivatives as potential acetylcholinesterase inhibitors, which are critical for managing cognitive decline in neurodegenerative diseases.

Moreover, the< strong>Ethyl 3-chloro-6-methylpyrazine-2-carboxylate molecule has found applications in the development of anti-inflammatory agents. Inflammation is a key pathological process underlying many chronic diseases, and inhibiting inflammatory pathways can lead to significant therapeutic benefits. Studies have demonstrated that certain pyrazine derivatives can modulate inflammatory cytokine production, making them attractive candidates for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

The< strong>Ethyl 3-chloro-6-methylpyrazine-2-carboxylate compound also plays a vital role in oncology research. Cancer chemotherapeutics often require highly selective intermediates to ensure targeted action against tumor cells while minimizing side effects. The unique structural features of this compound have been exploited to develop novel anticancer agents that disrupt essential cellular processes in cancer cells. For example, researchers have investigated its derivatives as inhibitors of tyrosine kinases, which are overexpressed in many types of cancer and contribute to tumor growth and metastasis.

In addition to its pharmaceutical applications, the< strong>Ethyl 3-chloro-6-methylpyrazine-2-carboxylate molecule has potential uses in agrochemicals and material science. Its ability to serve as a versatile intermediate allows for the synthesis of a wide range of compounds with diverse functionalities. This versatility makes it an attractive choice for developing new pesticides and crop protection agents that can enhance agricultural productivity while maintaining environmental safety.

The synthesis of< strong>Ethyl 3-chloro-6-methylpyrazine-2-carboxylate involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. The process typically begins with the functionalization of a pyrazine precursor, followed by chlorination and methylation steps to introduce the desired substituents. Advanced catalytic methods have been developed to improve yield and selectivity, ensuring that the final product meets stringent quality standards.

The< strong>Ethyl 3-chloro-6-methylpyrazine-2-carboxylate compound is typically handled under controlled conditions due to its reactivity. However, it is not classified as a hazardous material under standard regulatory frameworks when stored and handled properly. Its stability under ambient conditions makes it suitable for widespread use in research laboratories and industrial settings without posing significant risks.

In conclusion, Ethyl 3-chloro-6-methylpyrazine-2-carboxylate (CAS No. 2089378-21-0) is a multifaceted chemical intermediate with broad applications across multiple industries. Its role in pharmaceutical development, particularly in addressing neurological disorders, inflammation, and cancer, underscores its importance as a synthetic building block. As research continues to uncover new therapeutic possibilities, this compound is poised to remain at the forefront of medicinal chemistry innovation.